Cas no 1185-29-1 (Hexanoic acid,2-ethyl-2-methyl-)

Hexanoic acid,2-ethyl-2-methyl- structure
1185-29-1 structure
Product Name:Hexanoic acid,2-ethyl-2-methyl-
CAS No:1185-29-1
MF:C9H18O2
MW:158.238023281097
CID:117473
Update Time:2026-05-14

Hexanoic acid,2-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid,2-ethyl-2-methyl-
    • 2-ETHYL-2-METHYLCAPROIC ACID
    • 2-Aethyl-2-methyl-hexansaeure
    • 2-ethyl-2-methyl-hexanoic acid
    • 2-Ethyl-2-methylhexansaeure
    • 2-Ethyl-2-methylhexansaure
    • 2-methyl-2-ethylcaproic acid
    • 2-METHYL-2-ETHYLHEXANOICACID
    • Einecs 214-680-3
    • METHYL-ETHYL-HEXANOICACID
    • Sodium 2-Ethyl-2-Methylhexanoate
    • Inchi： InChI=1S/C9H18O2/c1-4-6-7-9(3,5-2)8(10)11/h4-7H2,1-3H3,(H,10,11)
    • InChI Key： LYIMSMCQBKXQDK-UHFFFAOYSA-N
    • SMILES： C(C(C)(CCCC)C(O)=O)C

Computed Properties

  • Exact Mass: 158.13100
  • Monoisotopic Mass: 180.112624
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 246.9°Cat760mmHg
  • Flash Point: 112.3°C
  • Refractive Index: 1.44
  • PSA: 37.30000
  • LogP: 2.67750

Hexanoic acid,2-ethyl-2-methyl- Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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